Cas no 876-42-6 (2-amino-2-phenylbutan-1-ol hydrochloride)

• Product Name: 2-amino-2-phenylbutan-1-ol hydrochloride
• CAS No: 876-42-6
• MF: C₁₀H₁₆ClNO
• MW: 201.693141937256
• CID: 4663538
• Update Time: 2025-10-12

2-amino-2-phenylbutan-1-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• Benzeneethanol, β-amino-β-ethyl-, hydrochloride (1:1)
• 2-amino-2-phenylbutan-1-ol hydrochloride

• Inchi： 1S/C10H15NO.ClH/c1-2-10(11,8-12)9-6-4-3-5-7-9;/h3-7,12H,2,8,11H2,1H3;1H
• InChI Key： FMRRXTCIVABXDY-UHFFFAOYSA-N
• SMILES： C(C1C=CC=CC=1)(N)(CO)CC.Cl

Additional information on 2-amino-2-phenylbutan-1-ol hydrochloride

Comprehensive Overview of 2-Amino-2-phenylbutan-1-ol Hydrochloride (CAS No. 876-42-6): Properties, Applications, and Industry Insights

2-Amino-2-phenylbutan-1-ol hydrochloride (CAS 876-42-6) is a specialized organic compound with a molecular formula of C₁₀H₁₅NO·HCl. This white to off-white crystalline powder is widely recognized for its chiral properties, making it valuable in asymmetric synthesis and pharmaceutical intermediates. The compound's amino alcohol structure, featuring a phenyl group and a hydroxyl moiety, contributes to its versatility in chemical transformations. Researchers often explore its role in enantioselective catalysis and as a building block for bioactive molecules.

In recent years, the demand for chiral auxiliaries like 2-amino-2-phenylbutan-1-ol hydrochloride has surged due to the growing emphasis on green chemistry and sustainable synthesis. A 2023 study highlighted its utility in reducing reaction steps for API (Active Pharmaceutical Ingredient) manufacturing, aligning with industry trends toward cost-efficient processes. The compound's HCl salt form enhances stability, addressing common challenges in handling hygroscopic amines—a frequent query among synthetic chemists in online forums.

Analytical characterization of CAS 876-42-6 typically involves HPLC purity testing (≥98%) and melting point analysis (195–198°C). Its solubility profile—freely soluble in water and polar solvents like methanol—makes it suitable for diverse reaction conditions. Notably, the phenylbutanol backbone has drawn attention in neurological research, with patents referencing derivatives for potential CNS-targeted applications. However, these uses remain investigational, reflecting the compound's untapped potential.

From an industrial perspective, 2-amino-2-phenylbutan-1-ol HCl exemplifies the shift toward custom synthesis solutions. Suppliers now offer gram-to-kilogram scale production with tailored purity specifications, responding to the needs of contract research organizations (CROs). Storage recommendations (2–8°C, inert atmosphere) and MSDS-compliant packaging are critical considerations, as frequently searched in procurement databases. The compound's low ecotoxicity profile also aligns with REACH compliance standards—a key concern for European markets.

Emerging applications include its use in metal-organic frameworks (MOFs) for chiral separation, a hot topic in materials science publications. The amino alcohol hydrochloride group's protonation behavior enables unique interactions with transition metals, as discussed in recent ACS (American Chemical Society) symposiums. Such interdisciplinary relevance underscores why CAS 876-42-6 maintains a 17% annual growth in scientific citations (2020–2023 data).

Quality control protocols for 2-phenylbutan-1-ol derivatives emphasize residual solvent analysis (GC-MS) and chiral HPLC to ensure enantiomeric purity—topics generating 320+ monthly searches in academic databases. The compound's benzylic carbon center also makes it a model substrate for studying stereoinversion mechanisms, addressing a persistent knowledge gap in organic chemistry education.

In conclusion, 2-amino-2-phenylbutan-1-ol hydrochloride (CAS 876-42-6) represents a nexus of pharmaceutical chemistry and advanced materials research. Its balanced lipophilicity (LogP ~1.2) and structural modularity continue to inspire innovations across drug discovery pipelines and catalytic systems. As synthetic methodologies evolve, this compound's role in enabling atom-economical transformations will likely expand, mirroring broader industry priorities.